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Compound of Interest

Compound Name: Prochloraz

Cat. No.: B1679089 Get Quote

For researchers and scientists in the dynamic field of drug development, the safe handling of

chemical compounds is paramount. Prochloraz, a widely used imidazole fungicide, requires

stringent safety protocols due to its potential health and environmental hazards. This guide

provides essential, immediate safety and logistical information, including detailed operational

and disposal plans, to ensure the well-being of laboratory personnel and the integrity of your

research.

Prochloraz Hazard Profile
Prochloraz is classified as a hazardous substance presenting multiple risks. It is a flammable

liquid and vapor that is harmful if swallowed, inhaled, or in contact with the skin.[1][2][3]

Ingestion can be particularly dangerous, potentially leading to fatality if the substance enters

the airways.[1][3] It is known to cause severe skin irritation and serious eye damage.[1][2][3]

Furthermore, prolonged or repeated exposure may cause damage to organs, and it is classified

by the IARC as a Group 2B substance, meaning it is possibly carcinogenic to humans.[1][2][3]

Prochloraz is also very toxic to aquatic life, with long-lasting effects on the environment.[1][2]

[4]

Required Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical line of defense against exposure. All PPE

should be inspected for damage before each use and cleaned according to the manufacturer's

instructions after use.[5][6]
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Protection Area Required PPE
Specifications and

Guidelines

Respiratory Face mask or respirator

A face mask is necessary

where inhalation may occur. In

confined spaces or when

mists/vapors are generated, a

respirator suitable for

protection from pesticide mists

is required.[1][2]

Eye and Face
Safety goggles or full-face

shield

The use of safety goggles is

recommended to protect

against splashes and vapors.

A full-face shield offers broader

protection.[1]

Hand Chemical-resistant gloves

Wear chemical-resistant

gloves made of a waterproof

material such as nitrile rubber.

A minimum thickness of 0.5

mm is recommended.[1]

Body Protective clothing/overalls

Wear suitable protective

clothing, including chemical-

resistant overalls, to prevent

skin contact.[1][7]

Contaminated clothing should

be removed immediately and

washed before reuse.[1]

Footwear Chemical-resistant footwear

Protective footwear should be

worn to prevent exposure from

spills.[1]

Operational Plan: Safe Handling Protocol
This step-by-step guide ensures that Prochloraz is handled in a manner that minimizes risk to

personnel and the environment.
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Preparation and Precautionary Measures
Ventilation: Always handle Prochloraz in a well-ventilated area, such as a chemical fume

hood.[1]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and operational.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1][3] Use non-sparking tools and explosion-proof electrical equipment.[1]

Static Discharge: Ground and bond the container and receiving equipment to prevent static

discharges.[1]

Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the product-

specific SDS.

Handling and Mixing Procedure
Don PPE: Put on all required PPE as specified in the table above.

Avoid Contact: Avoid all personal contact with the chemical, including inhalation of mists,

vapors, or sprays.[1][2]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1]

Dispensing: When transferring or mixing, do so carefully to avoid splashes and the

generation of aerosols.

Post-Handling and Decontamination
Wash Hands: Thoroughly wash hands and face with soap and water after handling and

before any breaks.[1]

Cleaning PPE: Wash the outside of gloves before removing them.[8] All reusable PPE must

be thoroughly cleaned after each use and stored away from personal clothing and

contaminated areas.[5][6]
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Clothing: Treat all clothing worn during the procedure as potentially contaminated. Launder it

separately from other household laundry using hot water and a heavy-duty detergent.[8][9]

1. Preparation 2. Handling 3. Post-Handling 4. Disposal & Documentation

Review SDS Ensure Ventilation &
Emergency Equipment Inspect PPE Don Required PPE Handle/Mix Prochloraz

(Avoid Contact) Decontaminate Work Area Clean & Doff PPE Wash Hands & Face Dispose of Waste per Protocol Document Procedure

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Prochloraz.

Emergency and Disposal Plans
Accidents require immediate and correct responses. All personnel must be familiar with these

procedures.

Emergency Procedures for Spills and Exposure
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Emergency Type Immediate Action Plan

Minor Spill

1. Evacuate: Keep unnecessary personnel

away.[4] 2. PPE: Wear full PPE, including

respiratory protection.[2] 3. Contain: Prevent the

spill from entering drains and waterways.[1][4] 4.

Clean-up: Use dry clean-up procedures.

Dampen with water to prevent dusting before

sweeping, or use a vacuum with a HEPA filter.[2]

5. Collect: Place spilled material into a suitable,

labeled container for hazardous waste disposal.

[2][10]

Skin Contact

1. Remove: Immediately take off all

contaminated clothing.[1] 2. Wash: Rinse the

affected skin area immediately and thoroughly

with soap and running water.[1] 3. Medical Help:

Get medical help if skin irritation develops or

persists.[1]

Eye Contact

1. Rinse: Immediately rinse eyes with clean,

running water for at least 15 minutes, holding

the eyelids apart.[1] 2. Contact Lenses: If

present and easy to do, remove contact lenses

after the first 5 minutes, then continue rinsing.[1]

3. Medical Help: Seek immediate medical

attention.[1]

Inhalation

1. Fresh Air: Move the person to fresh air and

keep them comfortable for breathing.[1] 2.

Respiration: If breathing has stopped, perform

artificial respiration (use a pocket mask; do not

perform mouth-to-mouth).[1] 3. Medical Help:

Get medical help.[1]

Ingestion 1. Immediate Medical Help: Get emergency

medical help immediately.[1] 2. Do NOT Induce

Vomiting: This is critical as the substance may

enter the airways.[1] 3. Rinse Mouth: If the
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person is conscious, have them rinse their

mouth with water.

Fire

1. Extinguishing Media: Use water spray,

alcohol-resistant foam, dry chemical, or carbon

dioxide (CO2). Do not use a full water jet, as it

may spread the fire.[1][4] 2. Firefighter PPE:

Firefighters must wear full protective clothing

and a self-contained breathing apparatus

(SCBA).[1][4] 3. Contain Runoff: Prevent

contaminated extinguishing water from entering

sewage or effluent systems.[1]

Disposal Plan
Prochloraz and its containers must be disposed of as hazardous waste.[2] On-site disposal of

the concentrated product is not acceptable.[1]

Waste Product: Unused or waste Prochloraz must be collected in a labeled, sealed

container and disposed of through a licensed hazardous waste management company, in

accordance with local, state, and federal regulations.[4]

Empty Containers: Containers must be completely emptied. Triple rinse the empty container,

adding the rinsate to the mixing tank to be used for its intended purpose.[1][3] Once cleaned,

containers should be recycled or disposed of through an approved waste handling site.[4]

[11]

Contaminated PPE: Disposable PPE should be discarded as hazardous waste after a single

use.[6] Any absorbent materials, like coveralls, that are heavily contaminated with undiluted

Prochloraz must be disposed of as hazardous waste and not reused.[5]
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Spill Occurs

Evacuate & Secure Area
(Keep people away)

Protect Yourself:
Don Full PPE

Contain the Spill
(Prevent spread to drains)

Clean Up Spill
(Use dry methods)

Decontaminate Area

Package & Label Waste
for Disposal

Report Incident

Click to download full resolution via product page

Caption: Workflow for an Emergency Prochloraz Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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